Cas no 1568068-96-1 ((1R)-2-azido-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: (1R)-2-azido-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 1568068-96-1
• MF: C₈H₁₃N₅O
• MW: 195.221720457077
• MDL: MFCD25985121
• CID: 5245785
• PubChem ID: 83093624
• Update Time: 2025-05-24

(1R)-2-azido-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-azido-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol

• MDL： MFCD25985121
• Inchi： 1S/C8H13N5O/c1-5-8(6(2)13(3)11-5)7(14)4-10-12-9/h7,14H,4H2,1-3H3/t7-/m0/s1
• InChI Key： FORQTNYSVGQSRP-ZETCQYMHSA-N
• SMILES： O[C@@H](CN=[N+]=[N-])C1C(C)=NN(C)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 1.1
• Topological Polar Surface Area: 52.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on (1R)-2-azido-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol

Research Briefing on (1R)-2-azido-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol (CAS: 1568068-96-1) in Chemical Biology and Pharmaceutical Applications

The compound (1R)-2-azido-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol (CAS: 1568068-96-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery and development. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in medicinal chemistry.

Recent studies highlight the role of (1R)-2-azido-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol as a versatile intermediate in the synthesis of bioactive molecules. Its azido and pyrazole functional groups make it particularly valuable for click chemistry applications, enabling efficient conjugation with other molecular entities. Researchers have leveraged this property to develop targeted drug delivery systems and probe biological interactions at the molecular level.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's utility in constructing PROTACs (Proteolysis Targeting Chimeras), where it served as a key linker component. The study reported enhanced cellular permeability and target engagement when compared to traditional linker chemistries, suggesting its potential for improving the efficacy of protein degradation therapies.

Another significant application emerges in the field of antibody-drug conjugates (ADCs). A recent Nature Biotechnology publication detailed how the azido group of (1R)-2-azido-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol enables site-specific conjugation to antibodies, addressing the heterogeneity issues that plague conventional ADC manufacturing. This advancement could lead to more consistent and potent cancer therapeutics.

From a synthetic chemistry perspective, novel catalytic systems have been developed to optimize the production of this compound. A 2024 ACS Catalysis paper described an asymmetric hydrogenation protocol that achieves >99% enantiomeric excess, addressing previous challenges in stereochemical control. This breakthrough may facilitate broader adoption of the compound in chiral drug synthesis.

While promising, researchers note several challenges requiring further investigation. The compound's metabolic stability in biological systems remains to be fully characterized, and structure-activity relationship studies are ongoing to optimize its pharmaceutical properties. Current preclinical data suggest good tolerability, but comprehensive toxicological assessments are warranted before clinical translation.

Looking forward, the unique properties of (1R)-2-azido-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol position it as a valuable tool in chemical biology and a potential game-changer in several therapeutic areas. Continued research will likely uncover additional applications in areas such as chemical probe development, bioconjugation strategies, and novel therapeutic modalities. The compound's CAS number (1568068-96-1) has become increasingly prevalent in patent applications, indicating growing commercial interest in its pharmaceutical applications.